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Compound of Interest

Compound Name: bPiDI

Cat. No.: B12371702 Get Quote

A Note on Terminology: This guide focuses on the properties and applications of BODIPY

(boron-dipyrromethene) fluorescent probes. Initial searches for "bPiDI" suggest a likely

typographical error, as the vast majority of relevant scientific literature points to the well-

established and widely used BODIPY class of fluorophores for the applications described

herein.

This technical guide provides an in-depth overview of the core properties, experimental

applications, and underlying mechanisms of BODIPY fluorescent probes. It is intended for

researchers, scientists, and drug development professionals who utilize fluorescence-based

techniques in their work.

Core Photophysical and Chemical Properties
BODIPY dyes are a versatile class of fluorescent probes known for their exceptional chemical

and photophysical characteristics.[1][2] They possess a unique boron-dipyrromethene core

structure, which imparts several advantageous properties.[2]

Key features include:

High Fluorescence Quantum Yields: Many BODIPY dyes exhibit quantum yields approaching

1.0, even in aqueous solutions, making them exceptionally bright.[2]

Sharp Excitation and Emission Spectra: Their narrow spectral peaks allow for precise

wavelength selection, reducing spectral bleed-through in multicolor imaging experiments.[1]
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[3]

Environmental Insensitivity: The fluorescence of most BODIPY dyes is largely unaffected by

the polarity and pH of their environment, leading to more stable and reproducible signals

under physiological conditions.[3][4]

High Photostability: BODIPY dyes are generally resistant to photobleaching, allowing for

longer imaging experiments and time-lapse studies.[3]

Spectral Tunability: The core structure can be chemically modified to create a wide range of

derivatives that span the visible and near-infrared spectrum.[5][6]

Quantitative Data of Common BODIPY Dyes
The spectral properties of several widely used BODIPY derivatives are summarized below.

These values are typically determined in methanol and may vary slightly in different solvents or

when conjugated to biomolecules.

Dye Name
Excitation Max
(nm)

Emission Max
(nm)

Molar
Extinction
Coefficient
(M⁻¹cm⁻¹)

Quantum Yield
(Φ)

BODIPY FL ~500 ~506 ~80,000 >0.9

BODIPY 493/503 493 503 ~85,000 ~0.9

BODIPY R6G ~528 ~547 ~90,000 ~0.9

BODIPY TMR ~543 ~569 ~60,000 ~0.4

BODIPY TMR-X 544 570 ~60,000 ~0.4

BODIPY 581/591 ~581 ~591 ~90,000 ~0.9

BODIPY TR ~592 ~618 ~100,000 ~0.6

BODIPY 630/650 630 650 ~100,000 ~0.9

BODIPY 650/665 ~650 ~665 ~100,000 ~0.4
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Data compiled from multiple sources, including Thermo Fisher Scientific and

MedChemExpress.[5][6][7][8]

Key Applications and Experimental Protocols
BODIPY dyes are employed in a wide array of applications, including fluorescence microscopy,

flow cytometry, and high-throughput screening. Their utility stems from their bright, stable signal

and the ability to conjugate them to various molecules of interest.

Staining of Cellular Organelles: Lipid Droplets
Certain lipophilic BODIPY derivatives, such as BODIPY 493/503, are excellent probes for

staining neutral lipids within lipid droplets.[9][10]

Experimental Protocol: Staining Lipid Droplets in Live Adherent Cells[4][9][10][11]

Cell Preparation: Culture adherent cells on sterile coverslips or in imaging-compatible plates

until they reach the desired confluency (typically 70-80%).

Preparation of Staining Solution:

Prepare a stock solution of BODIPY 493/503 (e.g., 1-5 mM in DMSO).

On the day of the experiment, dilute the stock solution in serum-free cell culture medium

or phosphate-buffered saline (PBS) to a final working concentration of 1-2 µM.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with PBS to remove any residual serum.

Add the BODIPY 493/503 working solution to the cells and incubate for 15-30 minutes at

37°C, protected from light.

Washing:

Remove the staining solution.
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Wash the cells 2-3 times with PBS to remove excess dye and reduce background

fluorescence.

Imaging:

Add fresh PBS or imaging medium to the cells.

Visualize the stained lipid droplets immediately using a fluorescence microscope with

appropriate filter sets (e.g., excitation around 490 nm and emission around 515 nm).

Note: For fixed cell staining, cells can be fixed with 4% paraformaldehyde for 15 minutes at

room temperature before the staining step.[9][11] Avoid using methanol-based fixatives as they

can extract lipids.[10]
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Cell Preparation

Staining

Post-Staining

Culture Adherent Cells

Wash with PBS

Incubate Cells with Dye
(15-30 min, 37°C, in dark)

Prepare BODIPY 493/503
Working Solution (1-2 µM)

Wash with PBS (2-3 times)

Add Imaging Medium

Fluorescence Microscopy

Click to download full resolution via product page

Workflow for staining lipid droplets in live cells with BODIPY 493/503.

Labeling of Proteins and Antibodies
Amine-reactive derivatives of BODIPY dyes, such as BODIPY TMR-X Succinimidyl Ester (SE),

are commonly used to covalently label proteins and antibodies for downstream applications.[7]

[12]
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Experimental Protocol: Protein Labeling with BODIPY TMR-X SE

Protein Preparation: Dissolve the protein to be labeled in a suitable buffer (e.g., 0.1 M

sodium bicarbonate, pH 8.3-9.0). The buffer should be free of primary amines (e.g., Tris or

glycine).

Dye Preparation: Immediately before use, dissolve the BODIPY TMR-X SE in a small

amount of high-quality, anhydrous DMSO to make a stock solution (e.g., 10 mg/mL).

Labeling Reaction:

While vortexing, slowly add a calculated amount of the dye stock solution to the protein

solution. A 5-20 fold molar excess of dye to protein is a common starting point.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25).

Elute with a suitable buffer (e.g., PBS, pH 7.4).

Collect the fractions containing the brightly colored, labeled protein.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the

absorption maximum of the dye (e.g., 544 nm for BODIPY TMR-X).

Calculate the protein concentration and the DOL using the Beer-Lambert law, correcting

for the dye's absorbance at 280 nm.

Storage: Store the labeled protein conjugate at 4°C or -20°C, protected from light.

Probing Signaling Pathways
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BODIPY probes have been engineered to detect various components of cellular signaling

pathways, providing real-time insights into dynamic processes.

Detection of Reactive Oxygen Species (ROS)
The C11-BODIPY 581/591 probe is a unique lipophilic sensor used to detect lipid peroxidation,

a key event in oxidative stress mediated by ROS.[13]

Mechanism of Action: The C11-BODIPY 581/591 molecule contains a polyunsaturated

butadienyl moiety. In its native, reduced state, the probe has an extended conjugated system

and fluoresces in the red region (~591 nm). When oxidized by lipid peroxyl radicals, the

butadienyl group is modified, which disrupts the extended conjugation. This causes a dramatic

shift in the fluorescence emission to the green region (~510 nm).[5] The ratio of green to red

fluorescence provides a ratiometric readout of lipid peroxidation.

C11-BODIPY 581/591 Probe

Reactive Oxygen
Species (ROS) Membrane Lipids

attacks
Lipid Peroxidation

undergoes Reduced Probe
(Red Fluorescence, ~591 nm)

oxidizes Oxidized Probe
(Green Fluorescence, ~510 nm)

shifts to

Click to download full resolution via product page

Signaling pathway for ROS detection via lipid peroxidation using C11-BODIPY 581/591.

Calcium Signaling
While genetically encoded calcium indicators like GCaMP are widely used, small-molecule

fluorescent probes, including some based on the BODIPY scaffold, have also been developed

for detecting changes in intracellular calcium concentrations.[14][15] These sensors typically

consist of three components:

A calcium-chelating moiety (e.g., BAPTA).

The fluorescent BODIPY core.

A mechanism to translate calcium binding into a change in fluorescence intensity.
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The binding of Ca²⁺ ions to the chelator induces a conformational change that alters the

photophysical properties of the BODIPY fluorophore, often by modulating processes like

photoinduced electron transfer (PET). This results in a "turn-on" or "turn-off" fluorescent

response, allowing researchers to visualize the dynamic waves and oscillations of calcium

signaling in real-time.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12371702#bpidi-fluorescent-probe-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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